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Compound of Interest

Compound Name: 3-bromophthalic Acid

An In-Depth Technical Guide to 3-Bromophthalic Acid: Structure, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-bromophthalic acid, a key
chemical intermediate in various fields of synthesis. It details the molecule's fundamental
physicochemical properties, including its molecular structure and weight, and presents a
thorough spectroscopic profile for its characterization. The guide explores its synthesis,
inherent reactivity, and significant applications, particularly its role as a versatile building block
in the development of pharmaceuticals, dyes, and performance materials. Furthermore, it
includes a representative experimental protocol for its use in synthesis and outlines critical
safety and handling procedures. This document is intended for researchers, chemists, and
professionals in drug development who require a detailed, practical understanding of 3-
bromophthalic acid.

Introduction

3-Bromophthalic acid (CAS No. 116-69-8) is an organic compound belonging to the family of
substituted aromatic dicarboxylic acids.[1][2][3] Its structure, which consists of a benzene ring
functionalized with two adjacent carboxylic acid groups and a bromine atom, makes it a highly
valuable and versatile intermediate in organic synthesis.[1][4] The presence of multiple reactive
sites—the two carboxylic acids and the carbon-bromine bond—allows for a wide range of
chemical transformations. This versatility is leveraged in the synthesis of complex molecules,
including active pharmaceutical ingredients (APIs), specialized dyes and pigments, and high-

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b094324?utm_src=pdf-interest
https://www.benchchem.com/product/b094324?utm_src=pdf-body
https://www.benchchem.com/product/b094324?utm_src=pdf-body
https://www.benchchem.com/product/b094324?utm_src=pdf-body
https://www.benchchem.com/product/b094324?utm_src=pdf-body
https://www.benchchem.com/product/b094324?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-bromophthalic-acid-dic49557.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-bromophthalic-Acid
https://www.chemicalbook.com/price-india/3-bromophthalic-acid.htm
https://www.guidechem.com/encyclopedia/3-bromophthalic-acid-dic49557.html
https://www.myskinrecipes.com/shop/en/phthalic-acid-derivatives/45383--3-bromophthalic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

performance polymers.[1][4] This guide serves as a technical resource, consolidating critical
information on its molecular characteristics, synthesis, reactivity, and safe handling to support
its effective application in research and development.

Physicochemical and Molecular Properties

The utility of 3-bromophthalic acid in synthetic chemistry is fundamentally dictated by its
distinct molecular structure and resulting physicochemical properties.

Molecular Structure

The structure consists of a phthalic acid backbone with a bromine atom substituted at the C3
position of the benzene ring. The two carboxylic acid groups are positioned ortho to each other
at C1 and C2.

Caption: Molecular structure of 3-bromophthalic acid.

Quantitative Data Summary

The key properties of 3-bromophthalic acid are summarized in the table below for quick
reference. These values are critical for designing experiments, predicting reactivity, and
ensuring proper handling and storage.
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Property Value Source(s)
Molecular Formula CsHsBrOa4 [L1121[31[41[5]
Molecular Weight 245.03 g/mol [21[3][4]1[5][6]
CAS Number 116-69-8 [1112][3]
Appearance Off-white to light yellow solid [11[3114]
Melting Point 183-184 °C [3]

Boiling Point 408.8 £ 40.0 °C (Predicted) [3114]

pKa 1.90 + 0.10 (Predicted) [11[3]

N Room temperature, sealed in
Storage Conditions N [31[4]1[6]
dry conditions

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 4 [1]

Spectroscopic Profile for Structural Elucidation

Accurate characterization of 3-bromophthalic acid is essential for quality control and reaction
monitoring. The expected spectroscopic data are as follows:

e IH NMR (Proton NMR): The spectrum would show signals corresponding to the aromatic
protons and the acidic protons of the carboxylic acid groups. The aromatic region would
display complex splitting patterns for the three adjacent protons on the benzene ring. The
two carboxylic acid protons would appear as broad singlets at a downfield chemical shift
(typically >10 ppm), which would disappear upon a D20 shake.

e 13C NMR (Carbon NMR): The spectrum would exhibit eight distinct signals for the eight
carbon atoms in the molecule. The carbons of the two carboxylic acid groups would resonate
at the most downfield positions (>165 ppm). The six aromatic carbons would appear in the
typical range of 120-140 ppm, with the carbon atom bonded to the bromine showing a
characteristic shift.
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« Infrared (IR) Spectroscopy: The IR spectrum is dominated by characteristic absorptions. A
very broad O-H stretch from the carboxylic acid groups is expected from approximately 2500
to 3300 cm~1. A sharp, strong C=0 (carbonyl) stretch will appear around 1700 cm~1. C=C
stretches for the aromatic ring will be visible in the 1450-1600 cm~1 region.

e Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak [M]* would be
observed. A key feature would be the presence of an [M+2]* peak of nearly equal intensity,
which is the characteristic isotopic signature of a molecule containing one bromine atom
(due to the natural abundance of 7°Br and 8!Br isotopes).

Synthesis and Reactivity
Synthesis Pathways

3-Bromophthalic acid is typically synthesized through the oxidation of a correspondingly
substituted o-xylene or related precursor. One common conceptual pathway involves the
oxidation of 3-bromo-o-xylene.
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Caption: Conceptual synthesis pathway for 3-bromophthalic acid.

This process leverages the stability of the aromatic ring while oxidizing the two methyl groups

to carboxylic acids. The choice of oxidizing agent and reaction conditions is critical to achieve

high yield and purity.

Chemical Reactivity

The reactivity of 3-bromophthalic acid is governed by its three functional groups:

o Carboxylic Acids: These groups can undergo typical reactions such as esterification,

amidation, and reduction. A key reaction is dehydration upon heating with reagents like
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acetic anhydride to form 3-bromophthalic anhydride, a valuable intermediate in its own right.

[7]

o Aromatic Ring: The bromine atom deactivates the ring towards electrophilic substitution but
directs incoming electrophiles to the positions ortho and para to it.

o Carbon-Bromine Bond: The bromine atom can be substituted or used in cross-coupling
reactions (e.g., Suzuki, Heck), which is a powerful method for forming carbon-carbon bonds.
[8] This reactivity is particularly important in drug development for building complex
molecular scaffolds.[8][9]

Applications in Research and Drug Development

3-Bromophthalic acid is not typically an end-product but rather a crucial building block.[1]

o Pharmaceutical Synthesis: It serves as a scaffold for constructing complex molecules.[4] The
ability to functionalize the carboxylic acid groups and use the bromine atom for cross-
coupling reactions allows medicinal chemists to systematically modify structures to optimize
pharmacological activity.[8]

» Dyes and Pigments: The phthalic acid core is a common feature in many dyes. The bromo-
substituent can be used to tune the chromophore's properties or as a handle for further
functionalization to create pigments with desired colors and stability.[1][4]

e Polymer Chemistry: It can be used as a monomer in the synthesis of specialty polyesters
and polyamides. The bromine atom can impart flame-retardant properties or serve as a site
for post-polymerization modification.[4]

Experimental Protocol: Synthesis of Diethyl 3-
bromophthalate

This protocol describes a representative esterification reaction using 3-bromophthalic acid as
the starting material. This is a foundational experiment demonstrating the reactivity of its
carboxylic acid groups.

Step-by-Step Methodology
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e Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 3-bromophthalic acid (1.0 eq), absolute ethanol (10 eq, serving as both reactant
and solvent), and a catalytic amount of concentrated sulfuric acid (0.1 eq).

o Reaction: Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Workup - Quenching: After the reaction is complete, allow the mixture to cool to room
temperature. Slowly pour the reaction mixture into a beaker of ice-cold water.

o Workup - Neutralization: Neutralize the excess acid by slowly adding a saturated solution of
sodium bicarbonate until effervescence ceases.

o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
an organic solvent such as ethyl acetate (3 times).

e Drying and Concentration: Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced
pressure using a rotary evaporator.

« Purification: Purify the crude product via column chromatography on silica gel to obtain pure
diethyl 3-bromophthalate.

e Analysis: Characterize the final product using NMR and IR spectroscopy to confirm its
structure and purity.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of diethyl 3-bromophthalate.

Safety and Handling

As a laboratory chemical, 3-bromophthalic acid must be handled with appropriate
precautions.

o GHS Classification: It is classified as a substance that causes skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[2][3][6]

e Hazard Pictogram: GHS07 (Exclamation Mark).[6]

» Signal Word: Warning.[3][6]

Recommended Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[3][10][11]

» Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust.
[10][12] Avoid contact with skin and eyes.[12] Minimize dust generation.[12]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place
away from incompatible materials like strong oxidizing agents.[3][4][6][12]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[3][12] For
skin contact, wash with plenty of soap and water.[12] If inhaled, move the person to fresh air.
[3][12] Seek medical attention if irritation persists.

Conclusion

3-Bromophthalic acid is a foundational chemical intermediate with significant value in
synthetic chemistry. Its well-defined molecular structure, characterized by a molecular weight of
approximately 245.03 g/mol , and its multiple reactive sites provide chemists with a versatile
tool for constructing complex molecules. Its applications span from the development of novel
pharmaceuticals to the creation of advanced materials and vibrant pigments. A thorough
understanding of its properties, reactivity, and safe handling protocols, as detailed in this guide,
is paramount for unlocking its full potential in scientific research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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